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Compound of Interest

Compound Name: Mutanolysin

Cat. No.: B13387153 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount. This guide provides essential, immediate safety and logistical information for

handling Mutanolysin, a key enzyme in bacterial cell lysis. Adherence to these procedures will

help maintain a safe laboratory environment while ensuring the integrity of your research.

Personal Protective Equipment (PPE) and Safety
Precautions
When working with Mutanolysin, which is typically a lyophilized powder, appropriate personal

protective equipment is crucial to prevent inhalation and contact.

PPE Component Specification Purpose

Respiratory Protection
NIOSH-approved N95 dust

mask or higher

To prevent inhalation of the

lyophilized powder.[1]

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or aerosols.

Hand Protection
Standard laboratory nitrile or

latex gloves
To prevent skin contact.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.
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Operational Plan: From Receipt to Disposal
A systematic approach to handling Mutanolysin ensures safety and minimizes the risk of

contamination.

Receiving and Storage
Inspection: Upon receipt, inspect the package for any signs of damage or leakage.

Storage: Immediately transfer the Mutanolysin to a freezer for storage at -20°C.[2][3][4]

Handling and Preparation of Solutions
Designated Area: All handling of the lyophilized powder should be performed in a designated

area, such as a chemical fume hood or a biosafety cabinet, to contain any airborne particles.

Reconstitution: To prepare a stock solution, allow the vial to reach room temperature before

opening to avoid condensation. Reconstitute the lyophilized powder with a suitable buffer as

recommended by the manufacturer, such as 50 mM TES, pH 7.0, with 1 mM MgCl2, water,

or TE buffer.[2]

Aliquotting: It is recommended to aliquot the reconstituted solution into single-use volumes to

avoid repeated freeze-thaw cycles. Store these aliquots at -20°C.

Emergency Procedures
Spill Cleanup
In the event of a spill of Mutanolysin powder or solution:

Evacuate and Secure: Alert others in the area and restrict access to the spill site.

Don PPE: Wear appropriate PPE, including an N95 respirator, gloves, eye protection, and a

lab coat.

Containment: For liquid spills, cover with an absorbent material. For powder spills, gently

cover with damp paper towels to avoid raising dust.
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Decontamination: Clean the spill area with a suitable disinfectant or detergent, followed by a

thorough rinse with water.

Waste Disposal: Collect all cleanup materials in a sealed bag for proper disposal as chemical

or biological waste, in accordance with institutional guidelines.

First Aid
Inhalation: If inhaled, move the individual to fresh air immediately. If breathing is difficult,

seek medical attention.

Skin Contact: In case of skin contact, wash the affected area thoroughly with soap and water.

Eye Contact: If the substance enters the eyes, flush immediately with copious amounts of

water for at least 15 minutes, holding the eyelids open. Seek medical attention.

Ingestion: If swallowed, rinse the mouth with water and seek immediate medical advice. Do

not induce vomiting.

Disposal Plan
All waste contaminated with Mutanolysin, including used vials, pipette tips, and experimental

materials, should be disposed of in accordance with local, regional, national, and international

regulations. The GHS precautionary statement P501 applies, which indicates that the contents

and container must be disposed of as hazardous waste. Consult your institution's

environmental health and safety (EHS) department for specific disposal protocols.

Experimental Protocol: Genomic DNA Isolation from
Streptococcus
This protocol details the use of Mutanolysin for the lysis of Streptococcus cells for the purpose

of genomic DNA isolation.

Materials
Overnight culture of Streptococcus

Lysis Buffer (50 mM Tris-HCl, 0.145 M NaCl, pH 7.5)
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Mutanolysin solution (1 U/µL)

10% SDS

20 mg/mL Proteinase K

100 mg/mL RNase A

Phenol:Chloroform:Isoamyl Alcohol (25:24:1)

Isopropanol

70% Ethanol

Microcentrifuge tubes

Microcentrifuge

Incubator at 37°C

Procedure
Cell Harvesting: Centrifuge up to 10 mL of the overnight Streptococcus culture at maximum

speed for 2 minutes to obtain a compact cell pellet. Discard the supernatant.

Resuspension: Resuspend the bacterial pellet in 395 µL of Lysis Buffer by pipetting up and

down.

Mutanolysin Treatment: Add 10 µL of Mutanolysin solution (1 U/µL) to the resuspended

cells and mix well.

Incubation: Incubate the mixture for 1.5 hours at 37°C to weaken the bacterial cell wall.

Cell Lysis: Add the following to the enzyme-treated cells:

154 µL of Lysis Buffer

30 µL of 10% SDS
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6 µL of 20 mg/mL Proteinase K

2 µL of 100 mg/mL RNase A

Second Incubation: Mix thoroughly and incubate for 1 hour at 37°C. This step lyses the cells

and degrades proteins and RNA.

Phenol:Chloroform Extraction: Add an equal volume of phenol:chloroform:isoamyl alcohol to

the lysate. Vortex vigorously and centrifuge at maximum speed for 5 minutes.

DNA Precipitation: Carefully transfer the upper aqueous phase to a new tube. Add 0.6

volumes of isopropanol and gently mix until the DNA precipitates.

DNA Pelleting: Centrifuge at maximum speed for 5 minutes to pellet the DNA.

Washing: Carefully discard the supernatant and wash the DNA pellet with 70% ethanol.

Drying and Resuspension: Air-dry the pellet and resuspend the genomic DNA in a suitable

buffer (e.g., TE buffer or nuclease-free water).

Workflow for Safe Handling of Mutanolysin
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Caption: Workflow for the safe handling of Mutanolysin from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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